Cas no 61639-08-5 (2H-Pyran, 3-butyltetrahydro-)

2H-Pyran, 3-butyltetrahydro- structure
2H-Pyran, 3-butyltetrahydro- structure
Product Name:2H-Pyran, 3-butyltetrahydro-
CAS No:61639-08-5
MF:C9H18O
MW:142.238623142242
CID:471804
PubChem ID:12298431
Update Time:2025-04-19

2H-Pyran, 3-butyltetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 3-butyltetrahydro-
    • 3-butyloxane
    • DTXSID80486020
    • 61639-08-5
    • SCHEMBL17308764
    • Inchi: 1S/C9H18O/c1-2-3-5-9-6-4-7-10-8-9/h9H,2-8H2,1H3
    • InChI Key: KDBADDBVLGHVTK-UHFFFAOYSA-N
    • SMILES: O1CCCC(C1)CCCC

Computed Properties

  • Exact Mass: 142.13584
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 80.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.